Cas no 1806856-04-1 (3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806856-04-1
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4800845
• Update Time: 2025-05-20

3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-2-3-1-4(6(10)11)5(9)7(13)12-3/h1,6H,2H2,(H,12,13)
• InChI Key： VYKJGIXUZKZXLF-UHFFFAOYSA-N
• SMILES： BrC1C(NC(CBr)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine

Recent Advances in the Study of 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS: 1806856-04-1)

3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS: 1806856-04-1) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique brominated and difluoromethylated structure, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the key areas of research involving this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the brominated pyridine scaffold has been utilized to design potent inhibitors with improved selectivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine exhibited strong inhibitory activity against tyrosine kinases, with IC50 values in the nanomolar range. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of kinases, making it a valuable scaffold for further optimization.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest potential for developing new antimicrobial agents to address the growing threat of antibiotic resistance.

Another notable application of this compound is in the field of agrochemicals. A 2024 study in Pest Management Science explored its use as a precursor for the synthesis of novel fungicides. The difluoromethyl group in the pyridine ring was found to enhance the compound's stability and bioavailability, leading to improved efficacy against fungal pathogens in crops. This research underscores the versatility of 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine as a building block for diverse chemical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Recent work published in Organic Process Research & Development has focused on improving the yield and purity of 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine through innovative catalytic methods. For instance, the use of palladium-catalyzed cross-coupling reactions has been shown to significantly enhance the efficiency of its synthesis, reducing the need for hazardous reagents and minimizing waste generation.

In conclusion, 3-Bromo-6-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine (CAS: 1806856-04-1) represents a highly versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span from drug discovery to agrochemical development, with ongoing research continuing to uncover new potentials. Future studies are expected to further explore its mechanistic insights and optimize its derivatives for clinical and industrial use.